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Compound of Interest

Compound Name: Cy3-PEG3-Alkyne

Cat. No.: B12365630

Introduction

Cy3-PEG3-Alkyne is a fluorescent probe combining the well-characterized Cy3 fluorophore
with a three-unit polyethylene glycol (PEG) spacer and a terminal alkyne group.[1][2] This
molecule is specifically designed for high-resolution biological imaging, offering a powerful tool
for researchers in cellular biology and drug development. The Cy3 dye is a bright and
photostable fluorophore with an excitation maximum around 555 nm and an emission peak at
approximately 570 nm, making it compatible with common laser lines (e.g., 532 nm or 555 nm).

[3]141(5]

The key feature of this probe is its terminal alkyne group, which enables its covalent
attachment to azide-modified biomolecules via the highly efficient and bioorthogonal copper(l)-
catalyzed azide-alkyne cycloaddition (CUAAC) reaction, a cornerstone of "click chemistry". This
specific and high-yielding reaction allows for the precise labeling of target proteins, nucleic
acids, or lipids within complex biological systems, often with minimal background interference.
The PEG3 spacer enhances the water solubility of the dye and provides a flexible linker
between the fluorophore and the target molecule, potentially reducing steric hindrance and
improving labeling efficiency.

Core Applications in Super-Resolution Microscopy

Super-resolution microscopy techniques bypass the diffraction limit of light, enabling
visualization of cellular structures with near-molecular resolution (10-50 nm). Cy3-PEG3-
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Alkyne is particularly well-suited for single-molecule localization microscopy (SMLM) methods
such as dSTORM and DNA-PAINT.

» dSTORM (direct Stochastic Optical Reconstruction Microscopy): In dSTORM, individual
fluorophores are stochastically switched between a fluorescent "on" state and a dark "off"
state. By imaging a sparse subset of "on" molecules in each frame, their precise locations
can be determined. Cy3, often paired with an activator dye like Cy5, can be induced to
photoswitch in the presence of specific imaging buffers, making it a valuable reporter for
dSTORM experiments. The click-chemistry compatibility of Cy3-PEG3-Alkyne allows for the
dense, covalent labeling required to reconstruct a high-resolution image of the target
structure.

o DNA-PAINT (Points Accumulation for Imaging in Nanoscale Topography): DNA-PAINT
achieves super-resolution through the transient binding of a fluorescently labeled DNA
"imager"” strand to a complementary "docking" strand conjugated to the target of interest. The
"blinking" signal is generated by the continuous binding and unbinding of the imager strand.
Cy3-PEG3-Alkyne can be used to label an azide-modified imager strand, which then
provides the fluorescent signal for localizing the target-bound docking strand with high
precision.

Quantitative Data

The performance of a fluorophore is critical for the quality of super-resolution data. The tables
below summarize the key properties of Cy3 and its performance metrics in SMLM.

Table 1: Photophysical Properties of Cy3 Fluorophore
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Property Value References
Excitation Maximum (Aex) ~555 nm
Emission Maximum (Aem) ~570 nm

Molar Extinction Coefficient

~150,000 cm—iM—1

Fluorescence Quantum Yield

0.31 (in ethanol)

Fluorescence Lifetime

~0.2 ns to 2.0 ns (context-

dependent)

Spectral Compatibility

TRITC / Cy3 filter sets

Table 2: Performance Metrics in Super-Resolution Microscopy

Parameter Typical

Value Notes References

Localization Precision 2-9nm

Dependent on photon
count and background

noise.

Labeling Efficiency Variable

Highly dependent on

target accessibility,
(20% - 80%) reaction conditions,

and quantification

method.

Photostability High

Exhibits strong
photostability,
reducing
photobleaching during

imaging.

Can be controlled with

Favorable for appropriate imaging
dSTORM buffers (e.g., thiol-

Blinking Kinetics

containing).
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Experimental Protocols & Visualizations
Protocol 1: Click Chemistry Labeling of Fixed Cells

This protocol describes the general procedure for labeling azide-modified biomolecules in fixed
cells with Cy3-PEG3-Alkyne for subsequent super-resolution imaging.

Materials:

e Cells grown on coverslips with metabolically incorporated azide-modified molecules (e.g.,
Ac4ManNAz for glycans or L-Azidohomoalanine (AHA) for proteins).

¢ Phosphate-Buffered Saline (PBS)

o Fixative: 3.7% Formalin (or 4% Paraformaldehyde) in PBS
o Permeabilization Buffer: 0.1% Triton X-100 in PBS

» Wash Buffer: PBS with 0.05% Tween-20

e Click Reaction Cocktail (prepare fresh):

o Cy3-PEG3-Alkyne (10 mM stock in DMSO)

[¢]

Tris(2-carboxyethyl)phosphine (TCEP) (50 mM stock in water)

[e]

Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyllamine (TBTA) (10 mM stock in DMSO)

o

Copper(ll) Sulfate (CuSOa4) (50 mM stock in water)
o PBS
Procedure:

e Cell Fixation: Wash cells twice with PBS. Fix with 3.7% Formalin in PBS for 15 minutes at
room temperature.

e Washing: Wash the fixed cells three times with PBS for 5 minutes each.
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o Permeabilization: Incubate cells with Permeabilization Buffer for 10 minutes.
e Washing: Wash cells three times with Wash Buffer for 5 minutes each.

o Prepare Click Cocktail: In a microcentrifuge tube, mix the components in the following order
to prepare 1 mL of cocktail. The final concentrations should be optimized for the specific
application.

o 885 uL of PBS

o 10 pL of CuSOa stock (Final: 0.5 mM)

o 25 pL of TBTA stock (Final: 0.25 mM)

o 5 L of Cy3-PEG3-Alkyne stock (Final: 50 uM)

o Vortex briefly.

o 75 pL of TCEP stock (Final: 3.75 mM) - Add immediately before use.
o Vortex briefly.

» Labeling Reaction: Remove the wash buffer from the cells and add the Click Reaction
Cocktail. Incubate for 30-60 minutes at room temperature, protected from light.

e Final Washes: Wash the cells three times with Wash Buffer for 10 minutes each, protected
from light.

e Mounting: Mount the coverslip on a microscope slide using an appropriate imaging buffer for
super-resolution microscopy (e.g., a dSTORM buffer with an oxygen scavenging system).
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Sample Preparation

1. Introduce Azide Tag
(e.g., Metabolic Labeling)

\4

2. Fix & Permeabilize Cells

Click Chemistry Labeling

Y

3. Prepare Click Cocktail:
4. Incubate Sample with Cocktail - Cy3-PEG3-Alkyne
(30-60 min, RT, protected from light) - Copper Catalyst (CuSO4 + TBTA)
- Reducing Agent (TCEP)

\4

5. Wash Extensively

Imaping
y

6. Mount in SMLM Buffer

7. Super-Resolution Imaging

(dSTORM / DNA-PAINT)

Click to download full resolution via product page

Caption: Experimental workflow for labeling azide-modified targets with Cy3-PEG3-Alkyne.
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Protocol 2: dSTORM Imaging

This protocol outlines the basic steps for performing dSTORM on samples labeled with Cy3.
Materials:

o Labeled sample from Protocol 1.

o dSTORM Imaging Buffer (prepare fresh):

o 10% (w/v) Glucose

[e]

1 M MEA (cysteamine) or other thiol

o

Glucose Oxidase (1 mg/mL stock)

[¢]

Catalase (4 mg/mL stock)

[e]

Buffer (e.g., 50 mM Tris-HCI, 10 mM NacCl, pH 8.0)

Procedure:

e Prepare Imaging Buffer:

[¢]

To 1 mL of buffer, add 100 uL of 1 M MEA (Final: 100 mM).

[¢]

Add 100 mg of glucose.

[e]

Add 10 pL of Glucose Oxidase stock.

o

Add 5 pL of Catalase stock.
o Mix gently. The buffer should be used within 1-2 hours.
e Microscope Setup:

o Use a microscope equipped for Total Internal Reflection Fluorescence (TIRF) or highly
inclined (HiLo) illumination.
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o Ensure the system has a high-power 532 nm or 561 nm laser for excitation and a sensitive
EMCCD or sCMOS camera.

o Sample Mounting: Mount the sample and add the dSTORM imaging buffer. Seal the sample
to prevent oxygen re-entry.

e Imaging:
o Focus on the sample.

o llluminate with high laser power to drive most Cy3 molecules into a stable dark state. A
sparse, stochastic reactivation will occur.

o Acquire a time-series of 10,000 - 50,000 frames with a short exposure time (e.g., 10-30
ms).

o Data Analysis:
o Process the raw image stack with localization software (e.g., ThunderSTORM, Picasso).

o The software identifies single-molecule blinking events in each frame, fits their Point
Spread Function (PSF) to determine their center with sub-pixel accuracy, and collates the
coordinates.

o Reconstruct the final super-resolution image from the list of localizations.

dSTORM Principle
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Caption: The logical workflow of the dSTORM super-resolution imaging method.

Conceptual Workflow: DNA-PAINT
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While a full protocol is extensive, the following diagram illustrates the core principle of DNA-
PAINT, where Cy3-PEG3-Alkyne would be used to label the "imager" strand.

Key Components

Imaging Mechanism
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Caption: The transient binding mechanism underlying DNA-PAINT super-resolution

microscopy.
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Cy3-PEG3-Alkyne in Super-
Resolution Microscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12365630#cy3-peg3-alkyne-applications-in-super-
resolution-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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